Cas no 1797856-98-4 (4-[(6-methylpyridazin-3-yl)oxy]-N-[(thiophen-2-yl)methyl]piperidine-1-carboxamide)

• Product Name: 4-[(6-methylpyridazin-3-yl)oxy]-N-[(thiophen-2-yl)methyl]piperidine-1-carboxamide
• CAS No: 1797856-98-4
• MF: C₁₆H₂₀N₄O₂S
• MW: 332.420601844788
• CID: 5373230
• Update Time: 2025-11-07

4-[(6-methylpyridazin-3-yl)oxy]-N-[(thiophen-2-yl)methyl]piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(6-methylpyridazin-3-yl)oxy-N-(thiophen-2-ylmethyl)piperidine-1-carboxamide
• 4-[(6-methylpyridazin-3-yl)oxy]-N-[(thiophen-2-yl)methyl]piperidine-1-carboxamide

• Inchi： 1S/C16H20N4O2S/c1-12-4-5-15(19-18-12)22-13-6-8-20(9-7-13)16(21)17-11-14-3-2-10-23-14/h2-5,10,13H,6-9,11H2,1H3,(H,17,21)
• InChI Key： PTAIPQSRXMHLDD-UHFFFAOYSA-N
• SMILES： N1(C(NCC2SC=CC=2)=O)CCC(OC2=NN=C(C)C=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on 4-[(6-methylpyridazin-3-yl)oxy]-N-[(thiophen-2-yl)methyl]piperidine-1-carboxamide

Recent Advances in the Study of 4-[(6-methylpyridazin-3-yl)oxy]-N-[(thiophen-2-yl)methyl]piperidine-1-carboxamide (CAS: 1797856-98-4)

The compound 4-[(6-methylpyridazin-3-yl)oxy]-N-[(thiophen-2-yl)methyl]piperidine-1-carboxamide (CAS: 1797856-98-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining a pyridazine ring, a thiophene moiety, and a piperidine carboxamide, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential as a lead compound in drug discovery.

One of the key areas of interest is the compound's interaction with specific biological targets. Preliminary in vitro studies have demonstrated its affinity for certain kinase enzymes, which play critical roles in cellular signaling pathways. Researchers have employed molecular docking simulations and X-ray crystallography to map the binding interactions, revealing that the pyridazine and thiophene groups are crucial for stabilizing the ligand-receptor complex. These findings suggest that 1797856-98-4 could serve as a scaffold for developing novel kinase inhibitors.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's potential in treating neurological disorders. Animal models of neurodegenerative diseases have shown that 4-[(6-methylpyridazin-3-yl)oxy]-N-[(thiophen-2-yl)methyl]piperidine-1-carboxamide exhibits neuroprotective effects, possibly through modulation of oxidative stress and inflammation pathways. These results are particularly encouraging for conditions such as Alzheimer's and Parkinson's diseases, where current therapeutic options are limited.

Another notable aspect of this compound is its pharmacokinetic profile. Studies have indicated favorable absorption and distribution properties, with moderate metabolic stability in hepatic microsomes. However, further optimization may be required to enhance its bioavailability and reduce potential off-target effects. Researchers are currently exploring structural analogs to improve these characteristics while retaining the desired pharmacological activity.

The synthesis of 1797856-98-4 has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, utilizing green chemistry principles to minimize environmental impact. These advancements are critical for scaling up production for preclinical and clinical studies, ensuring a reliable supply of the compound for further investigation.

In conclusion, 4-[(6-methylpyridazin-3-yl)oxy]-N-[(thiophen-2-yl)methyl]piperidine-1-carboxamide represents a promising candidate in the field of medicinal chemistry. Its diverse biological activities, combined with a tractable synthetic pathway, make it an attractive target for further development. Future research should focus on detailed mechanistic studies, in vivo efficacy evaluations, and toxicity assessments to fully realize its therapeutic potential.